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Compound of Interest

Compound Name: Adrenalone

Cat. No.: B1665550 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Adrenalone hydrochloride is a synthetic catecholamine and a derivative of epinephrine.

Chemically, it is the ketone form of epinephrine, designated as 1-(3,4-dihydroxyphenyl)-2-

(methylamino)ethanone hydrochloride. It functions primarily as an adrenergic agonist with a

strong preference for α1-receptors, leading to its use as a topical vasoconstrictor and

hemostatic agent. Unlike its parent compound, epinephrine, it possesses minimal affinity for β-

adrenergic receptors. This guide provides an in-depth summary of its physicochemical

properties, mechanism of action, and the experimental protocols used for its characterization.

Core Physicochemical Properties
Adrenalone hydrochloride presents as a white to off-white or yellowish crystalline powder.[1][2]

Its key physical and chemical properties are summarized below.
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Property Value References

Molecular Formula C₉H₁₁NO₃·HCl [1][3]

Molecular Weight 217.65 g/mol [1]

CAS Number 62-13-5

Appearance
White to off-white or yellow-

green crystal powder

Melting Point
243 °C / 244-249 °C (with

decomposition)

pKa
Data not available in cited

literature.

Purity ≥ 98% (HPLC)

Solubility Profile
The hydrochloride salt form of Adrenalone significantly enhances its solubility in polar solvents

compared to its free base.

Solvent Solubility References

Water
Soluble (1:8 ratio); "almost

transparency"

Ethanol (94%) Soluble (1:45 ratio)

Methanol Slightly Soluble

DMSO Slightly Soluble

Diethyl Ether Low Solubility

Mechanism of Action and Metabolism
Adrenalone hydrochloride's biological activity is multifaceted, primarily involving interaction

with the adrenergic system and key enzymes in the catecholamine synthesis pathway.
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Adrenergic Activity & Enzyme Inhibition
Adrenalone is an adrenergic agonist that predominantly targets alpha-1 (α1) adrenergic

receptors, leading to vasoconstriction. This action is responsible for its hemostatic properties.

Furthermore, it acts as an inhibitor of dopamine β-oxidase, the enzyme responsible for

converting dopamine into norepinephrine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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